Cas no 22882-02-6 (2'-Deoxy-N-methyl-cytidine)

• Product Name: 2'-Deoxy-N-methyl-cytidine
• CAS No: 22882-02-6
• MF: C₁₀H₁₅N₃O₄
• MW: 241.243802309036
• CID: 257587
• Update Time: 2025-05-28

2'-Deoxy-N-methyl-cytidine Chemical and Physical Properties

Names and Identifiers

• Cytidine,2'-deoxy-N-methyl-
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-(methylamino)pyrimidin-2-one
• 2'-deoxy-4-N-methylcytidine
• 2'-Deoxy-N(3)-methylcytidine
• 2'-deoxy-N4-methyl-cytidine
• AC1MIWYA
• m3dC
• N(3)-Methyl-2'-deoxycytidine
• N4-methyl-2'-deoxycytidine
• N4-methyl-2'-deoxy-cytidine
• N-methyl-2'-deoxycytidine
• SureCN2118798
• N-methyldeoxycytidine
• Cytidine, 2'-deoxy-N-methyl-
• 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-4-(methylamino)pyrimidin-2(1H)-one
• 2'-Deoxy-N-methyl-cytidine

• Inchi： 1S/C10H15N3O4/c1-11-8-2-3-13(10(16)12-8)9-4-6(15)7(5-14)17-9/h2-3,6-7,9,14-15H,4-5H2,1H3,(H,11,12,16)/t6-,7+,9+/m0/s1
• InChI Key： DNYQNXJGNKQOQK-LKEWCRSYSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)O)N1C(N=C(C=C1)NC)=O

Computed Properties

• Exact Mass: 241.10635
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 369
• XLogP3: -1.4
• Topological Polar Surface Area: 94.4

Experimental Properties

• PSA: 94.39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides